Cas no 117320-66-8 (4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 117320-66-8
• MF: C₈H₇ClN₄S
• MW: 226.68597817421
• MDL: MFCD01940466
• CID: 229509
• PubChem ID: 3749267
• Update Time: 2025-10-14

4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-5-(3-chlorophenyl)-2,4-dihydro-
• 4-AMINO-5-(3-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4-amino-5-(3-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-(3-chlorophenyl)-
• 4-amino-5-(3-chlorophenyl)-2H-1,2,4-triazole-3-thione
• CS-0220688
• EN300-07290
• AKOS030229588
• DTXSID50395897
• 4-amino-3-(3-chlorophenyl)-1H-1,2,4-triazole-5-thione
• CHEMBL2287698
• 3H-1,2,4-Triazole-3-thione, 4-amino-5-(3-chlorophenyl)-2,4-dihydro-
• 117320-66-8
• AKOS000271332
• Z55982042
• SCHEMBL13983994
• MFCD01940466
• ZINC03886910
• 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01940466
• Inchi： 1S/C8H7ClN4S/c9-6-3-1-2-5(4-6)7-11-12-8(14)13(7)10/h1-4H,10H2,(H,12,14)
• InChI Key： HATVJWDMJSXPDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(N1N)=S

Computed Properties

• Exact Mass: 226.00821
• Monoisotopic Mass: 226.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 348.9°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.775
• PSA: 56.73

Additional information on 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 117320-66-8)

4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 117320-66-8, this compound is often studied for its potential applications in medicinal chemistry, particularly as a building block for more complex molecules. The presence of both amino and thiol functional groups makes it a versatile intermediate in synthetic chemistry.

Researchers have explored the role of 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol in the development of novel therapeutic agents. Its triazole core is known for its bioisosteric properties, which can enhance the pharmacokinetic profiles of drug candidates. Recent studies highlight its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with the growing demand for precision medicine.

In agrochemical applications, this compound has been investigated for its efficacy as a precursor in the synthesis of crop protection agents. The 3-chlorophenyl moiety contributes to its stability and reactivity, making it a valuable component in formulations designed to combat plant pathogens. As sustainable agriculture gains traction, the demand for innovative chemical solutions like 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol is expected to rise.

The synthesis of CAS 117320-66-8 typically involves multi-step reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to improve yields and reduce environmental impact. These innovations resonate with the broader push toward eco-friendly chemical manufacturing.

Analytical characterization of 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol often employs spectroscopic methods like NMR, IR, and mass spectrometry. These tools ensure purity and confirm structural integrity, which are critical for its use in high-value applications. Quality control protocols are rigorously followed to meet industry standards, particularly in pharmaceutical settings.

From a commercial perspective, 117320-66-8 is available through specialized chemical suppliers, often in research-grade quantities. Pricing and availability can vary based on market demand and regulatory considerations. Researchers are advised to verify supplier credentials and compliance with regional safety guidelines before procurement.

Future research directions for 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol may include exploring its derivatives for enhanced bioactivity or reduced toxicity. Computational modeling and high-throughput screening could accelerate these efforts, leveraging advancements in AI-driven drug discovery. Such interdisciplinary approaches are reshaping the landscape of chemical innovation.

In summary, CAS 117320-66-8 represents a promising scaffold in both pharmaceutical and agrochemical domains. Its multifaceted applications, coupled with ongoing methodological improvements, position it as a compound of enduring relevance. As scientific inquiry continues to evolve, 4-Amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol will likely remain a focal point for researchers aiming to address global health and agricultural challenges.